Cas no 108646-70-4 (19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-)

19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)- structure
108646-70-4 structure
Product Name:19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
CAS No:108646-70-4
MF:C20H24O3
MW:312.402766227722
CID:145191
PubChem ID:21121304
Update Time:2025-04-19

19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
    • ethinyl estriol
    • 17-ethynylestra-1,3,5(10)-triene-3,6,17-triol
    • 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol, (17alpha)-
    • Ethynyl estriol
    • (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
    • SCHEMBL6513659
    • 108646-70-4
    • Inchi: 1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
    • InChI Key: XFBUZQAUNLRYCT-TXFRKKNYSA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

  • Exact Mass: 312.172545
  • Monoisotopic Mass: 312.172545
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Density: 1.28
  • Boiling Point: 500.4°Cat760mmHg
  • Flash Point: 233°C
  • Refractive Index: 1.643
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